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Compound of Interest

Compound Name: NP-Ahd-13C3

Cat. No.: B030849

This technical guide provides comprehensive information for researchers, scientists, and drug
development professionals on the safe handling and application of NP-Ahd-13C3. The content
covers its identity, physicochemical properties, detailed safety protocols, and its primary
application as an internal standard in analytical methodologies.

Compound Identification and Properties

NP-Ahd-13C3 is the stable isotope-labeled form of (E)-1-((2-
nitrobenzylidene)amino)imidazolidine-2,4-dione, also known as 2-NP-AHD. The carbon-13
(*3C) atoms are incorporated at the 2, 4, and 5 positions of the imidazolidinedione ring.[1][2]
This labeling makes it an ideal internal standard for mass spectrometry-based quantification of
the corresponding unlabeled analyte.[3] 2-NP-AHD is a derivatized metabolite of the nitrofuran
antibiotic, nitrofurantoin.[4][5] The detection of this metabolite is used as an indicator of the
illegal use of nitrofuran antibiotics in food production.[5][6]

Table 1: Physicochemical Properties of NP-Ahd-13C3
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Property Value Source
(B)-1-((2-
Systematic Name nitrobenzylidene)amino)imidaz ~ [1]

olidine-2,4-dione-2,4,5-13C3

1-[I(2-

Nitrophenyl)methylene]amino]-

Alternate Names o T [2]
2,4-imidazolidinedione-13Cs, 2-
NP-AHD-13C3

CAS Number 957493-95-7 [1][2]

Molecular Formula C7[*3C]3HsN4Oa4 [2][3]

Molecular Weight ~251.17 g/mol [2][3]

Appearance Pale Yellow Solid [3]

Solubility Soluble in DMSO (Slightly) [3]
Store at -20°C under an inert

Storage [3]
atmosphere.

Safety and Handling Guidelines

The primary safety considerations for NP-Ahd-13C3 are dictated by the chemical properties of
the parent molecule, as the stable carbon-13 isotope label is non-radioactive and does not alter
its chemical reactivity or toxicity.[1] The safety precautions are therefore identical to those for
the unlabeled 2-NP-AHD.

Table 2: Hazard Identification and Classification

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.echemi.com/sds/1-2-nitrobenzylidenamino-2-4-imidazolidinedione-2-4-5-13c-pd180521105247.html
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.echemi.com/sds/1-2-nitrobenzylidenamino-2-4-imidazolidinedione-2-4-5-13c-pd180521105247.html
https://www.echemi.com/sds/1-2-nitrobenzylidenamino-2-4-imidazolidinedione-2-4-5-13c-pd180521105247.html
https://www.fsis.usda.gov/sites/default/files/media_file/2020-11/CLG_NFUR_2_01.pdf
https://www.echemi.com/sds/1-2-nitrobenzylidenamino-2-4-imidazolidinedione-2-4-5-13c-pd180521105247.html
https://www.fsis.usda.gov/sites/default/files/media_file/2020-11/CLG_NFUR_2_01.pdf
https://www.fsis.usda.gov/sites/default/files/media_file/2020-11/CLG_NFUR_2_01.pdf
https://www.fsis.usda.gov/sites/default/files/media_file/2020-11/CLG_NFUR_2_01.pdf
https://www.fsis.usda.gov/sites/default/files/media_file/2020-11/CLG_NFUR_2_01.pdf
https://www.benchchem.com/product/b030849?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e o Precautionary
Hazard Class Classification Source
Statements

L H315: Causes skin
Skin Irritation Category 2 L [7]
irritation.

I H319: Causes serious
Eye Irritation Category 2 o [7]
eye irritation.

) o H317: May cause an
Skin Sensitisation Category 1 ) i ) [7]
allergic skin reaction.

P280: Wear protective
gloves. P305 + P351
+ P338: IF IN EYES:

) Rinse cautiously with

] GHSO07 (Exclamation
GHS Pictogram water for several [7]
Mark) )

minutes. Remove
contact lenses, if
present and easy to

do. Continue rinsing.

Personal Protective Equipment (PPE)

To ensure safe handling and avoid exposure, the following personal protective equipment
should be used:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2]

o Skin Protection: Handle with impervious chemical-resistant gloves (e.g., nitrile rubber). Wear
a lab coat.[2][7]

o Respiratory Protection: For operations that may generate dust, use a NIOSH-approved
respirator.[2]

Handling and Storage

o Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize
dust formation and inhalation.[1][2] Avoid contact with skin and eyes.[2]
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o Storage: Store in a tightly sealed container in a cool, dry place.[8] For long-term storage,
keep at 2-8°C, away from light and moisture.[8]

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[2]
 In Case of Skin Contact: Immediately wash off with soap and plenty of water.[2]
e In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[2]

« |If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person.[9]

Experimental Protocols

NP-Ahd-13C3 is primarily used as an internal standard in the quantitative analysis of nitrofuran
metabolite residues in various biological matrices, such as animal-derived foods.[3] The
following is a generalized protocol for its use in LC-MS/MS analysis.

Preparation of Standard Solutions

o Stock Solution: Prepare a stock solution of NP-Ahd-13C3 in a suitable solvent (e.g.,
methanol) at a concentration of 1 mg/mL. This solution can be stored in the dark in a freezer
for extended periods.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the appropriate solvent to create a calibration curve.

Sample Preparation and Extraction

This protocol is a representative workflow for the analysis of nitrofuran metabolites in tissue
samples.

e Homogenization: Homogenize the tissue sample (e.g., shrimp, poultry).
e Hydrolysis and Derivatization:

o Weigh approximately 2 grams of the homogenized tissue into a centrifuge tube.
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o Spike the sample with a known amount of the NP-Ahd-13C3 internal standard solution.

o Add hydrochloric acid and 2-nitrobenzaldehyde (2-NBA) solution. The acid liberates the
bound metabolites, and 2-NBA derivatizes them to form 2-NP-AHD.[10]

o Incubate the mixture overnight at an elevated temperature (e.g., 37-40°C).[10]

o Neutralization and Extraction:

o Cool the sample and adjust the pH to approximately 7.[10]

o Perform a liquid-liquid extraction using a solvent such as ethyl acetate.[4]
o Cleanup:

o Evaporate the organic solvent to dryness under a stream of nitrogen.

o Reconstitute the residue in a suitable solvent mixture for analysis.[11]

o Further cleanup using solid-phase extraction (SPE) may be necessary to remove matrix
interferences.[10][11]

LC-MS/MS Analysis

o Chromatographic Separation: Use a reverse-phase C18 column with a gradient elution of a
mobile phase typically consisting of water (often with a modifier like ammonium acetate or
formic acid) and an organic solvent like acetonitrile or methanol.

e Mass Spectrometric Detection: Employ a tandem mass spectrometer operating in multiple
reaction monitoring (MRM) mode. Monitor for the specific precursor-to-product ion transitions
for both the unlabeled 2-NP-AHD and the labeled internal standard, NP-Ahd-13C3.

e Quantification: The concentration of the 2-NP-AHD in the sample is determined by
comparing the peak area ratio of the analyte to its labeled internal standard against a
calibration curve.[4]

Signaling Pathways
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Information regarding the effect of NP-Ahd-13C3 on specific signaling pathways is not
applicable. This compound is a synthetic, stable isotope-labeled analytical standard and is not
intended for in-vivo studies or as a pharmacologically active agent. Its purpose is for accurate
guantification in analytical testing.[3][5]

Visualizations

Experimental Workflow for Nitrofuran Metabolite
Analysis
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Caption: Workflow for the analysis of nitrofuran metabolites using NP-Ahd-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. echemi.com [echemi.com]

3. fsis.usda.gov [fsis.usda.gov]

4. vliz.be [vliz.be]

5. medchemexpress.com [medchemexpress.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b030849?utm_src=pdf-body
https://www.benchchem.com/product/b030849?utm_src=pdf-body-img
https://www.benchchem.com/product/b030849?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.echemi.com/sds/1-2-nitrobenzylidenamino-2-4-imidazolidinedione-2-4-5-13c-pd180521105247.html
https://www.fsis.usda.gov/sites/default/files/media_file/2020-11/CLG_NFUR_2_01.pdf
https://www.vliz.be/imisdocs/publications/279356.pdf
https://www.medchemexpress.com/2-np-ahd-13c3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

6. High-Purity Carbon-13 Dioxide: The Core Material for Isotope Labeling Technology - China
Isotope Development [asiaisotopeintl.com]

e 7.nucleus.iaea.org [nucleus.iaea.org]
e 8. Carbon-13 - Wikipedia [en.wikipedia.org]
e 9. isotope.bocsci.com [isotope.bocsci.com]

e 10. New Method of Analysis of Nitrofurans and Nitrofuran Metabolites in Different Biological
Matrices Using UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

e 11. fda.gov [fda.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide to NP-Ahd-13C3: Safety,
Handling, and Application]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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